Cas no 1997-93-9 (Desfluoro Pimozide)

• Product Name: Desfluoro Pimozide
• CAS No: 1997-93-9
• MF: C₂₈H₃₀FN₃O
• MW: 443.555710315704
• CID: 1062455
• PubChem ID: 58160538
• Update Time: 2025-04-20

Desfluoro Pimozide Chemical and Physical Properties

Names and Identifiers

• Desfluoro Pimozide
• 3-[1-[4-(4-fluorophenyl)-4-phenylbutyl]piperidin-4-yl]-1H-benzimidazol-2-one
• R 6413
• Monodesfluoro pimozide
• 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benziMidazolinone
• 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benziMidazol- 2-one
• UNII-W39YE72R3N
• Q27292250
• 1997-93-9
• PIMOZIDE IMPURITY B [EP IMPURITY]
• (+/-)-Desfluoro pimozide
• SCHEMBL12863786
• 1-(1-((4RS)-4-(4-Fluorophenyl)-4-phenylbutyl)piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
• 2H-Benzimidazol-2-one, 1-(1-(4-(4-fluorophenyl)-4-phenylbutyl)-4-piperidinyl)-1,3-dihydro
• 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one; 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benzimidazolinone; R 6413;
• W39YE72R3N
• Pimozide specified impurity B [EP]

• Inchi： 1S/C28H30FN3O/c29-23-14-12-22(13-15-23)25(21-7-2-1-3-8-21)9-6-18-31-19-16-24(17-20-31)32-27-11-5-4-10-26(27)30-28(32)33/h1-5,7-8,10-15,24-25H,6,9,16-20H2,(H,30,33)
• InChI Key： PVCIEUVRTMSCLG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC=CC=1)CCCN1CCC(CC1)N1C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 443.23700
• Monoisotopic Mass: 443.23729075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 41.29000
• LogP: 6.06810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes